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Compound of Interest

Compound Name: Tetanus toxin (830-844)

Cat. No.: B12393708

Get Quote

Product Physicochemical Profile
To solve solubility issues, we must first understand the molecular drivers of aggregation for this

specific sequence.

Peptide Identity: Tetanus Toxin Th Cell Epitope (830-844) Sequence:QYIKANSKFIGITEL

Length: 15 AA

Molecular Analysis
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Parameter Value Implication for Solubility

Hydrophobicity High

The C-terminal motif (FIGITEL)

is highly hydrophobic. This

drives aggregation in pure

aqueous buffers.

Isoelectric Point (pI) ~9.6

The peptide is Basic. At neutral

pH (7.0-7.4), it carries a low

net positive charge, which may

not be sufficient to overcome

hydrophobic attraction.

Net Charge (pH 7.0) +1 to +2

Weak electrostatic repulsion

leads to slow aggregation or

"crashing" over time.

Critical Residues Ile (I), Phe (F), Leu (L)

These bulky hydrophobic

residues require solvation

assistance (organic or charge-

repulsion).

Solubility Decision Matrix
The following logic flow illustrates why standard PBS often fails and how to select the correct

solvent system.
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Figure 1: Decision matrix for solubilizing TT 830-844 based on its hydrophobic and basic

nature.

Step-by-Step Dissolution Protocols
WARNING: Never attempt to dissolve this peptide directly in PBS or saline (0.9% NaCl). The

presence of salts at neutral pH shields the weak charges, promoting immediate precipitation.

Protocol A: The Acidic Rescue (Recommended)
Best for: In vitro T-cell assays where low concentrations of acetate are tolerated.

Mechanism: Lowering the pH below 4.0 fully protonates the Lysine (K) residues and the N-

terminus while neutralizing the Glutamic acid (E). This maximizes the net positive charge,
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creating electrostatic repulsion that prevents the hydrophobic cores from sticking together.

Calculate: Determine the volume needed for a high-concentration stock (e.g., 2 mg/mL or 1

mM).

Prepare Solvent: Create a sterile 10% Acetic Acid solution in water (v/v).

Initial Dissolution: Add the 10% Acetic Acid to the lyophilized powder.

Volume: Use approx. 80% of your final target volume.

Agitate: Vortex for 15-30 seconds. The solution should become clear.

Troubleshooting: If particles persist, sonicate in a water bath for 30 seconds.

Dilute: Slowly add sterile water (or buffer) to reach the final volume.

Usage: When adding this stock to your cell culture media (pH 7.4), the small volume of

acetic acid will be buffered out by the media's bicarbonate system.

Protocol B: Organic Co-Solvent (DMSO)
Best for: High concentration stocks (>5 mg/mL) or when acidic buffers are strictly

contraindicated.

Mechanism: DMSO (Dimethyl Sulfoxide) is an aprotic solvent that disrupts the hydrophobic

interactions of the FIGITEL tail.

Isolate: Work in a fume hood if possible.

Solvate: Add sterile, anhydrous DMSO directly to the peptide powder.

Target: Add enough DMSO to reach 50-100x your final working concentration. (e.g., if you

need 10 µg/mL in the assay, make a 1 mg/mL stock in DMSO).

Mix: Vortex vigorously. Ensure no "jelly" remains at the bottom.

Dilute (Critical Step):
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Add the aqueous buffer (PBS/Media) dropwise to the DMSO-peptide solution while

vortexing.

Do not add the DMSO-peptide shot into a large beaker of static PBS; this causes "shock

precipitation."

Troubleshooting & FAQs
Q1: I added PBS and the solution turned cloudy/milky.
Can I save it?
A: This is "Isoelectric Precipitation." You can try to rescue it, but success is not guaranteed.

The Fix: Add 100% Acetic Acid dropwise (1-2 µL at a time) and vortex/sonicate. You need to

drop the pH significantly to re-solubilize the aggregates. If this fails, add DMSO to a final

concentration of 10%. If large visible clumps remain, centrifuge (10,000 x g for 5 min) and

use the supernatant, but verify concentration via UV absorbance (A280).

Q2: Why does the peptide form a "gel" at high
concentrations?
A: TT 830-844 is amphipathic (has both hydrophobic and hydrophilic parts). At high

concentrations (>5 mg/mL) in water, it can form nanofiber networks similar to amyloid fibrils.

Prevention: Avoid storing stocks >2 mg/mL in pure aqueous buffers. Keep high-concentration

stocks in 100% DMSO or 50% Acetic Acid.

Q3: What is the maximum DMSO concentration for T-cell
assays?
A: For most T-cell proliferation or ELISpot assays, the final DMSO concentration in the well

should be < 0.1% (v/v).

Calculation: If your stock is 1 mg/mL in 100% DMSO, and you dilute 1:1000 into media, your

final DMSO is 0.1%. This is generally safe. Above 0.5%, DMSO becomes cytotoxic and can

artificially suppress T-cell responses.
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Q4: How do I store the stock solution?
A:

Lyophilized: -20°C (Stable for years).

Solubilized (Stock): Aliquot immediately. Store at -20°C or -80°C.

Avoid: Repeated freeze-thaw cycles. This peptide is prone to degradation and aggregation

upon repeated thawing.

Visualizing the Aggregation Pathway
Understanding how the failure occurs helps in avoiding it.
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Figure 2: The pathway of aggregation. Salts and neutral pH accelerate the transition from

soluble monomers to insoluble aggregates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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